Cas no 5271-26-1 (2-Phenylpiperazine)

• Product Name: 2-Phenylpiperazine
• CAS No: 5271-26-1
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD01871362
• CID: 45651
• PubChem ID: 250673
• Update Time: 2025-06-29

2-Phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• 2-Phenylpiperazine
• 2-Phenyl-piperazine
• Piperazine, 2-phenyl-
• (RS)-2-phenylpiperazine
• 2-phenylpiperazin
• m-phenylpiperazine
• NSC 70392
• FS-1660
• A7703
• (+,-)-2-phenyl-piperazine
• NSC70392
• 2-phenyl piperazine
• Z1250954583
• 2-Phenylpiperazine, 96%
• AM20050412
• AKOS005254264
• CS-W021745
• FT-0658973
• NSC-70392
• 3-Phenylpiperazine
• J-510265
• RIMRLBGNCLMSNH-UHFFFAOYSA-N
• AB31252
• EN300-212398
• SY033711
• SCHEMBL451612
• DTXSID60290682
• MFCD01871362
• (+/-)-3-phenyl piperazine
• AB10478
• 5271-26-1
• AB31256
• NCIOpen2_000459
• (2R)-2-Phenyl-piperazine
• DB-001770
• (2S)-2-Phenyl-piperazine

• MDL： MFCD01871362
• Inchi： 1S/C10H14N2/c1-2-4-9(5-3-1)10-8-11-6-7-12-10/h1-5,10-12H,6-8H2
• InChI Key： RIMRLBGNCLMSNH-UHFFFAOYSA-N
• SMILES： N1CCNCC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 162.11600
• Monoisotopic Mass: 162.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.997
• Melting Point: 83-87 °C (lit.)
• Boiling Point: 289.2°C at 760 mmHg
• Flash Point: 169 °C
• Refractive Index: 1.521
• PSA: 24.06000
• LogP: 1.57810
• Solubility: Not determined

2-Phenylpiperazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Safety Term：S26;S36/37
• HazardClass：8
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-Phenylpiperazine

2-Phenylpiperazine (CAS No. 5271-26-1): A Comprehensive Overview

2-Phenylpiperazine (CAS No. 5271-26-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 1-(2-phenyl)piperazine, is a derivative of piperazine with a phenyl group attached to the nitrogen atom. Its unique chemical structure and pharmacological properties make it an important molecule in the development of various therapeutic agents.

The chemical formula of 2-Phenylpiperazine is C₁₀H₁₄N₂, and it has a molecular weight of 162.23 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and most organic solvents. Its structural characteristics, including the presence of the phenyl group, contribute to its ability to interact with various biological targets, making it a valuable scaffold for drug design.

In recent years, 2-Phenylpiperazine has been extensively studied for its potential applications in the treatment of neurological disorders, particularly those involving serotonin and dopamine receptors. Research has shown that this compound can modulate the activity of these receptors, which are implicated in conditions such as depression, anxiety, and schizophrenia. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-Phenylpiperazine exhibit potent serotonin reuptake inhibition properties, suggesting their potential as antidepressants.

Beyond its role in central nervous system (CNS) disorders, 2-Phenylpiperazine has also been explored for its potential in other therapeutic areas. A notable example is its use as a lead compound in the development of antiviral agents. Research conducted by a team at the University of California, Los Angeles (UCLA) found that certain derivatives of 2-Phenylpiperazine exhibit antiviral activity against herpes simplex virus (HSV). This finding opens up new avenues for the development of antiviral drugs targeting viral infections.

The synthetic accessibility of 2-Phenylpiperazine further enhances its utility in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, allowing for the rapid generation of structurally diverse derivatives. One such method involves the reaction of phenylacetonitrile with piperazine in the presence of a suitable catalyst, yielding high yields of the desired product. This synthetic flexibility facilitates the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

In addition to its therapeutic potential, 2-Phenylpiperazine has been studied for its use as an analytical reagent and as a building block in organic synthesis. Its ability to form stable complexes with metal ions makes it useful in coordination chemistry and catalysis. For example, a study published in the Inorganic Chemistry Communications highlighted the formation of coordination complexes between 2-Phenylpiperazine and transition metals, which exhibit interesting electronic and magnetic properties.

The safety profile of 2-Phenylpiperazine is another important aspect to consider. While it is generally considered safe for use in laboratory settings and pharmaceutical research, appropriate handling and storage practices should be followed to ensure safety. Toxicological studies have shown that this compound has low acute toxicity but may cause irritation to the eyes and skin upon contact. Therefore, personal protective equipment (PPE) such as gloves and goggles should be used when handling this compound.

In conclusion, 2-Phenylpiperazine (CAS No. 5271-26-1) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and pharmacological properties make it an attractive scaffold for drug design, particularly in the treatment of neurological disorders and viral infections. Ongoing research continues to uncover new applications and optimize its therapeutic potential, solidifying its importance in modern drug discovery efforts.